Cas no 104123-91-3 (4-Thiazolidinone,3-methyl-2-(phenylimino)-5-(3-phenyl-2-propen-1-ylidene)-)

• Product Name: 4-Thiazolidinone,3-methyl-2-(phenylimino)-5-(3-phenyl-2-propen-1-ylidene)-
• CAS No: 104123-91-3
• MF: C₁₉H₁₆N₂OS
• MW: 320.408143043518
• CID: 208552
• PubChem ID: 20836365
• Update Time: 2025-04-19

4-Thiazolidinone,3-methyl-2-(phenylimino)-5-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-methyl-2-(phenylimino)-5-(3-phenyl-2-propen-1-ylidene)-
• 3-Methyl-5-cinnamylidene-2-(phenylimino)-4-thiazolidinone
• 5-cinnamylidene-3-methyl-2-phenylimino-1,3-thiazolidin-4-one
• (2E,5Z)-3-methyl-2-(phenylimino)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-methyl-2-(phenylimino)-5-(3-phenyl-2-propenylidene)-
• 4-Thiazolidinone, 5-cinnamylidene-3-methyl-2-(phenylimino)-
• 104123-91-3
• (5E)-3-methyl-2-phenylimino-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidin-4-one

• Inchi： 1S/C19H16N2OS/c1-21-18(22)17(14-8-11-15-9-4-2-5-10-15)23-19(21)20-16-12-6-3-7-13-16/h2-14H,1H3/b11-8+,17-14+,20-19-
• InChI Key： WCDVXXNNUYFUJR-DNRHBMTQSA-N
• SMILES： S1/C(=C/C=C/C2C=CC=CC=2)/C(N(C)/C/1=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.098
• Monoisotopic Mass: 320.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 482.1°Cat760mmHg
• Flash Point: 245.4°C
• Refractive Index: 1.618
• PSA: 57.97000
• LogP: 4.41450